Cas no 868967-00-4 (6-{(3-nitrophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine)

• Product name: 6-{(3-nitrophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine
• CAS No: 868967-00-4
• MF: C₁₆H₁₁N₅O₂S₂
• MW: 369.420839548111
• CID: 6020919
• PubChem ID: 7190417

6-{(3-nitrophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 6-{(3-nitrophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine
• 6-[(3-nitrophenyl)methylsulfanyl]-3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
• F1835-0099
• AKOS024612658
• 868967-00-4
• 6-((3-nitrobenzyl)thio)-3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• 6-{[(3-nitrophenyl)methyl]sulfanyl}-3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C16H11N5O2S2/c22-21(23)12-4-1-3-11(9-12)10-25-15-7-6-14-17-18-16(20(14)19-15)13-5-2-8-24-13/h1-9H,10H2
• InChI Key： VXPDGQJDSNULMC-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3SC=CC=3)N1N=C(SCC1=CC=CC([N+]([O-])=O)=C1)C=C2

Computed Properties

• Exact Mass: 369.03541696g/mol
• Monoisotopic Mass: 369.03541696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142Ų
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines